3-(1H-Imidazol-2-yl)pyridin-2-amine
Overview
Description
3-(1H-Imidazol-2-yl)pyridin-2-amine, also known as IPA-3, is a small molecule inhibitor that has been widely used in scientific research. It was first synthesized in 2006 by a group of researchers at the University of California, San Francisco. Since then, IPA-3 has been extensively studied for its mechanism of action and potential applications in various fields.
Mechanism Of Action
3-(1H-Imidazol-2-yl)pyridin-2-amine works by binding to the active site of PAK1, which prevents it from interacting with its substrate. This leads to the inhibition of PAK1 activity, which in turn affects cell proliferation, migration, and synaptic plasticity.
Biochemical And Physiological Effects
The inhibition of PAK1 activity by 3-(1H-Imidazol-2-yl)pyridin-2-amine has been shown to have various biochemical and physiological effects. In cancer cells, 3-(1H-Imidazol-2-yl)pyridin-2-amine has been found to induce cell death and inhibit tumor growth. In the brain, 3-(1H-Imidazol-2-yl)pyridin-2-amine has been shown to enhance synaptic plasticity and improve memory formation.
Advantages And Limitations For Lab Experiments
One of the main advantages of 3-(1H-Imidazol-2-yl)pyridin-2-amine is its specificity for PAK1, which makes it a useful tool for studying the role of PAK1 in various biological processes. However, one of the limitations of 3-(1H-Imidazol-2-yl)pyridin-2-amine is its low solubility, which can make it difficult to work with in certain experimental settings.
Future Directions
There are several future directions for the use of 3-(1H-Imidazol-2-yl)pyridin-2-amine in scientific research. One potential direction is the development of 3-(1H-Imidazol-2-yl)pyridin-2-amine derivatives with improved solubility and bioavailability. Another direction is the investigation of the role of PAK1 in other biological processes, such as immune function and inflammation. Additionally, 3-(1H-Imidazol-2-yl)pyridin-2-amine could be used in combination with other drugs to enhance their efficacy in the treatment of cancer and neurological disorders.
Scientific Research Applications
3-(1H-Imidazol-2-yl)pyridin-2-amine has been used in a variety of scientific research studies, mainly in the fields of cancer research and neuroscience. It has been found to inhibit the activity of a protein called PAK1, which is involved in cell proliferation and migration. This makes 3-(1H-Imidazol-2-yl)pyridin-2-amine a potential candidate for the development of anti-cancer drugs.
In neuroscience, 3-(1H-Imidazol-2-yl)pyridin-2-amine has been shown to inhibit the activity of PAK1 in the brain, which has been linked to the regulation of synaptic plasticity and memory formation. This makes 3-(1H-Imidazol-2-yl)pyridin-2-amine a potential candidate for the development of drugs to treat neurological disorders such as Alzheimer's disease.
properties
IUPAC Name |
3-(1H-imidazol-2-yl)pyridin-2-amine |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H8N4/c9-7-6(2-1-3-10-7)8-11-4-5-12-8/h1-5H,(H2,9,10)(H,11,12) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
GSXCUMFSBBOAEB-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(N=C1)N)C2=NC=CN2 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H8N4 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30518204 |
Source
|
| Record name | 3-(1H-Imidazol-2-yl)pyridin-2-amine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30518204 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
160.18 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-(1H-Imidazol-2-yl)pyridin-2-amine | |
CAS RN |
88128-98-7 |
Source
|
| Record name | 3-(1H-Imidazol-2-yl)pyridin-2-amine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30518204 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![Pentanoic acid, 5-[[(1,1-dimethylethyl)dimethylsilyl]oxy]-](/img/structure/B3388515.png)
![3-bromo-2-(chloromethyl)-4H-pyrido[1,2-a]pyrimidin-4-one](/img/structure/B3388519.png)
![(2-Chloroimidazo[1,2-a]pyridin-3-yl)methanol](/img/structure/B3388531.png)
![2-[(2-Hydrazinylethyl)amino]ethan-1-ol](/img/structure/B3388612.png)